PROTAC BET Degrader-10

• Molecular Formula: C39H39ClN8O6S
• Molecular Weight: 783.3 g/mol
• InChI: InChI=1S/C39H39ClN8O6S/c1-20-21(2)55-39-32(20)34(23-11-13-25(40)14-12-23)43-27(35-46-45-22(3)47(35)39)18-31(51)41-17-6-4-5-10-29(49)42-19-24-8-7-9-26-33(24)38(54)48(37(26)53)28-15-16-30(50)44-36(28)52/h7-9,11-14,27-28H,4-6,10,15-19H2,1-3H3,(H,41,51)(H,42,49)(H,44,50,52)
• InChIKey: KVKRYCAWRGWYNN-UHFFFAOYSA-N

Standard BET degraders often produce complete ablation, limiting dose-response resolution. PROTAC BET Degrader-10 (MW 783.29) offers a moderate DC50 of 49 nM, enabling graded BRD4 depletion for threshold identification in transcriptional studies. - CRBN-recruiting (phthalimide) mechanism; suitable for IMiD resistance and CRBN-expression studies - BRD4-preferring profile; avoids confounding BRD2/BRD3 depletion - Patent reference (WO2017007612A1, Example 37); ≥98% purity; fully characterized (LogP 3.3)

PROTAC BET Degrader-10: BRD4-Selective CRBN Degrader

PROTAC BET Degrader-10 (CAS 1957234-97-7, MW 783.29) is a heterobifunctional proteolysis-targeting chimera (PROTAC) designed to selectively degrade the BET family protein BRD4 [1]. The compound incorporates a BRD4-targeting ligand and a cereblon (CRBN) E3 ubiquitin ligase-binding ligand, connected by a flexible linker, enabling recruitment of the ubiquitin-proteasome system for targeted BRD4 depletion . First disclosed as Example 37 in patent WO2017007612A1, PROTAC BET Degrader-10 exhibits a DC50 of 49 nM for BRD4 degradation and is commercially available from multiple vendors with purity ≥98% [2].

✓ PROTAC-targeted degradation screening

✓ BRD4-preferring degradation context

✓ CRBN E3 ligase mechanism research

✓ Patent Example 37 documented tool

• [1] Adooq Bioscience. PROTAC BET Degrader-10 Datasheet, Catalog No. A24840. Retrieved April 2026. View Source
• [2] GlpBio. PROTAC BET Degrader-10 Product Page, Catalog No. GC61211. Retrieved April 2026. View Source

Substitution Risks for PROTAC BET Degrader-10

Substituting PROTAC BET Degrader-10 with another BET PROTAC degrader without rigorous validation is scientifically inadvisable because BET degraders exhibit profound functional divergence driven by three interdependent variables: (i) the specific E3 ligase recruited (CRBN vs. VHL), which determines tissue-specific degradation efficiency and potential resistance mechanisms; (ii) the linker composition and length, which critically influences ternary complex geometry and degradation potency [1]; and (iii) the intrinsic selectivity profile of the BET-binding warhead. PROTAC BET Degrader-10 utilizes a CRBN-recruiting phthalimide moiety and a BRD4-preferring ligand, yielding a degradation profile distinct from VHL-based degraders such as ARV-771 or alternative CRBN-based molecules like dBET1 [2]. The experimental context (cell line, treatment duration, assay readout) further compounds these differences, rendering cross-study potency comparisons alone insufficient for selection—a degraders DC50 in one cellular system cannot reliably predict performance in another [3].

E3 ligase mechanism

CRBN vs VHL recruitment may alter tissue-dependent degradation and resistance profiles

Linker composition

Linker geometry influences ternary complex formation and degradation potency; may not transfer directly

BRD4 warhead selectivity

BRD4-preferring profile may not replicate pan-BET degrader outcomes across BET family members

• [1] Bricelj, A., et al. (2021). Structure-inspired design of trivalent PROTACs identifies VHL-based SIM1 as the most potent BET degrader. Nature Communications. View Source
• [2] Raina, K., et al. (2016). PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer. Proceedings of the National Academy of Sciences, 113(26), 7124-7129. View Source
• [3] Noblejas-López, M. M., et al. (2019). Activity of BET-proteolysis targeting chimeric (PROTAC) compounds in triple negative breast cancer. Journal of Experimental & Clinical Cancer Research, 38(1), 383. View Source

PROTAC BET Degrader-10: Comparator Evidence

BRD4 Degradation Potency

PROTAC BET Degrader-10 achieves a DC50 of 49 nM for BRD4 degradation in cellular assays, as documented in patent WO2017007612A1 [1]. In comparison, the VHL-based BET degrader ARV-771 exhibits substantially higher potency with DC50 <5 nM for BRD2/3/4 in 22Rv1, VCaP, and LnCaP95 castration-resistant prostate cancer (CRPC) cells [2]. Additionally, PROTAC BET Degrader-16 (Compound A10), a structurally optimized CRBN-based degrader, achieves a DC50 of 0.31 nM against BRD4 . This potency differential of approximately 10-fold versus ARV-771 and 158-fold versus PROTAC BET Degrader-16 positions PROTAC BET Degrader-10 in the moderate-potency range among reported BET degraders.

BRD4 Degradation Potency

Cross-study comparable

DC50 49 nM

ARV-771: ~5 nM

Reported moderate degradation context

Cellular assay per WO2017007612A1

Evidence Dimension	BRD4 degradation potency (DC50)
Target Compound Data	49 nM
Comparator Or Baseline	ARV-771: <5 nM (22Rv1/VCaP/LnCaP95 cells); PROTAC BET Degrader-16: 0.31 nM
Quantified Difference	Approximately 10-fold lower potency than ARV-771; approximately 158-fold lower potency than PROTAC BET Degrader-16
Conditions	PROTAC BET Degrader-10: cellular assay per WO2017007612A1 (specific cell line unspecified); ARV-771: 22Rv1, VCaP, LnCaP95 CRPC cells; PROTAC BET Degrader-16: unspecified cellular context

Why This Matters

This potency range makes PROTAC BET Degrader-10 suitable as a moderate-efficacy reference standard or as a tool for studies where complete BRD4 ablation is undesirable, whereas users requiring maximal degradation should consider higher-potency alternatives such as ARV-771 or PROTAC BET Degrader-16.

• [1] GlpBio. PROTAC BET Degrader-10 Product Page, Catalog No. GC61211. Retrieved April 2026. View Source
• [2] Cenmed Enterprises. ARV-771 Product Page, Catalog No. C15-1721-659 / SML2923-5MG. Retrieved April 2026. View Source

E3 Ligase Mechanism: CRBN vs. VHL

PROTAC BET Degrader-10 recruits the cereblon (CRBN) E3 ubiquitin ligase via a phthalimide moiety, as confirmed by multiple vendor datasheets referencing patent WO2017007612A1 . In contrast, ARV-771 utilizes a von Hippel-Lindau (VHL) E3 ligase-binding hydroxyproline motif [1]. The CRBN versus VHL distinction carries functional consequences: VHL-based degraders may exhibit reduced activity in cells with low VHL expression or VHL mutations, whereas CRBN-based degraders like PROTAC BET Degrader-10 are susceptible to resistance mechanisms involving CRBN downregulation or mutations in the CRBN binding pocket [2]. This E3 ligase divergence creates non-overlapping applicability domains that cannot be predicted from degradation potency alone.

E3 Ligase Mechanism

Mechanism context

CRBN (phthalimide) vs VHL (hydroxyproline)

E3 ligase recruitment may influence degradation context

Qualitative mechanistic difference

Evidence Dimension	E3 ubiquitin ligase recruited
Target Compound Data	Cereblon (CRBN), phthalimide-based ligand
Comparator Or Baseline	ARV-771: VHL, hydroxyproline-based ligand
Quantified Difference	Qualitative mechanistic difference; no quantitative metric applicable
Conditions	N/A (mechanism classification based on chemical structure and disclosed ligand components)

Why This Matters

Procurement selection must align the E3 ligase recruitment mechanism with the biological context (e.g., CRBN expression in hematologic malignancies versus solid tumors; VHL mutational status). Researchers studying CRBN-dependent degradation pathways or imide-class PROTAC structure-activity relationships require a CRBN-based degrader such as PROTAC BET Degrader-10.

• [1] Amerigo Scientific. ARV-771 Product Page, Catalog No. PTC1441490INV. Retrieved April 2026. View Source
• [2] Békés, M., et al. (2022). PROTAC targeted protein degraders: the past is prologue. Nature Reviews Drug Discovery, 21(3), 181-200. View Source

BRD4 Selectivity

Vendor datasheets characterize PROTAC BET Degrader-10 as a 'selective degrader targeting the BET protein BRD4' . In contrast, MZ1 is described as inducing 'preferential degradation of BRD4 over BRD2 and BRD3' with DC50 values of 8 nM and 23 nM in H661 and H838 cells respectively , while dBET1 degrades BRD4 with DC50 values of <100 nM and 140 nM in MV4-11 and H661 cells, respectively, also affecting other BET family members [1]. The selective versus pan-BET degradation profile represents a critical differentiation point: pan-BET degraders may produce broader transcriptional consequences and potentially greater toxicity, whereas a BRD4-selective agent such as PROTAC BET Degrader-10 may enable more targeted interrogation of BRD4-specific functions.

BRD4 Selectivity

Vendor description

Selective for BRD4 (per datasheets)

MZ1: BRD4-preferring; dBET1: pan-BET

BRD4-preferring profile may support isoform-selective studies

Intra-family selectivity data not quantified

Evidence Dimension	BET family member degradation selectivity
Target Compound Data	Described as 'selective degrader targeting BRD4' (per vendor datasheets)
Comparator Or Baseline	MZ1: DC50 = 8 nM (H661) and 23 nM (H838) for BRD4, with preferential but not exclusive BRD4 degradation; dBET1: DC50 <100 nM (MV4-11) and 140 nM (H661) for BRD4, with pan-BET activity
Quantified Difference	Qualitative selectivity difference; quantitative intra-family selectivity data not available for PROTAC BET Degrader-10
Conditions	PROTAC BET Degrader-10: cellular assay per WO2017007612A1; MZ1: H661 and H838 cells; dBET1: MV4-11 (18 h) and H661 (4 h) cells

Why This Matters

For experiments requiring BRD4-specific functional interrogation without confounding BRD2/BRD3 depletion, PROTAC BET Degrader-10 may offer a more selective tool than pan-BET degraders. Conversely, studies requiring maximal BET family inhibition should consider pan-BET alternatives.

• [1] Ambeed. dBET1 Product Datasheet. Retrieved April 2026. View Source

PROTAC BET Degrader-10: Application Scenarios

Dose-Response and Partial Degradation Studies

With a DC50 of 49 nM , PROTAC BET Degrader-10 occupies a moderate-potency tier among BET PROTACs, rendering it particularly suitable for dose-response experiments that require graded BRD4 depletion rather than complete ablation. This intermediate potency enables finer titration of degradation levels, facilitating the identification of threshold effects in BRD4-dependent transcriptional programs. In contrast, ultra-potent degraders such as PROTAC BET Degrader-16 (DC50 0.31 nM) may produce near-complete degradation even at low concentrations, limiting the dynamic range for dose-response studies. PROTAC BET Degrader-10 thus provides superior experimental resolution for distinguishing BRD4 concentration-dependent phenotypes.

CRBN-Dependent Degradation in Hematologic Malignancy

PROTAC BET Degrader-10 recruits cereblon (CRBN) via a phthalimide moiety , making it a valuable tool for dissecting CRBN-dependent degradation mechanisms in cellular contexts where CRBN is highly expressed, such as multiple myeloma and acute myeloid leukemia. This contrasts with VHL-based BET degraders (e.g., ARV-771) whose activity depends on VHL expression levels and functional status . Researchers investigating CRBN-mediated protein degradation pathways, imide-class PROTAC structure-activity relationships, or mechanisms of resistance to immunomodulatory imide drugs (IMiDs) will find PROTAC BET Degrader-10 a mechanistically appropriate selection for benchmarking CRBN-recruiting BET degraders.

BRD4-Specific Functional Studies

PROTAC BET Degrader-10 is reported as a selective degrader targeting BRD4 , distinguishing it from pan-BET degraders such as MZ1 and dBET1 that deplete multiple BET family members including BRD2 and BRD3 . This BRD4-preferring profile makes PROTAC BET Degrader-10 the appropriate choice for experiments designed to isolate BRD4-specific functions—such as transcriptional elongation control, enhancer regulation, or DNA damage repair—without confounding effects from concurrent BRD2 or BRD3 depletion. Studies requiring maximal BET family inhibition, by contrast, should instead procure pan-BET degraders.

Reference Standard for Method Development and Assay Validation

As a compound explicitly disclosed in patent WO2017007612A1 (Example 37) and commercially available with ≥98% purity and fully characterized physicochemical properties (LogP 3.3, MW 783.29) , PROTAC BET Degrader-10 serves as an accessible, well-documented reference standard for method development, assay validation, and PROTAC technology platform benchmarking. Its availability from multiple global vendors ensures supply chain continuity, and its patent pedigree provides a verifiable provenance that facilitates reproducibility across research sites. This combination of commercial accessibility and documented origin makes PROTAC BET Degrader-10 a pragmatic selection for establishing baseline degradation parameters in new experimental systems.

Application

Selection Property

Validation Focus

BRD4 dose-response studies

Moderate degradation potency context

Titration of BRD4 depletion levels

CRBN-pathway research in hematologic cancer models

CRBN E3 ligase recruitment mechanism

CRBN-dependent degradation endpoints

BRD4-selective transcriptional regulation studies

BRD4-preferring degradation profile

Isolation from BRD2/BRD3 confounding effects

PROTAC method development and assay validation

High purity, patent-documented synthesis

Baseline degradation parameter establishment

• [1] Cenmed Enterprises. ARV-771 Product Page, Catalog No. C15-1721-659 / SML2923-5MG. Retrieved April 2026. View Source
• [2] Adooq Bioscience. PROTAC BET Degrader-10 Datasheet, Catalog No. A24840. Retrieved April 2026. View Source
• [3] GlpBio. PROTAC BET Degrader-10 Product Page, Catalog No. GC61211. Retrieved April 2026. View Source